![molecular formula C14H15F3N4S B6356047 1-(3-{[3-(Trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazol-5-yl)piperazine CAS No. 1858256-59-3](/img/structure/B6356047.png)
1-(3-{[3-(Trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazol-5-yl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(3-{[3-(Trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazol-5-yl)piperazine” is a chemical compound with the molecular formula C11H13F3N2 . It is also known as TFMPP . The compound is an N-monosubstituted piperazine derivative . The base form of this compound is a slightly viscous yellowish liquid, while the hydrochloride salt form is a white solid .
Molecular Structure Analysis
The molecular structure of this compound can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure can be viewed using specific software .Physical And Chemical Properties Analysis
This compound has a molecular weight of 230.2295 . The base form is a slightly viscous yellowish liquid, and the hydrochloride salt form is a white solid .Scientific Research Applications
Antibacterial Activity
The triazole nucleus, present in this compound, plays a crucial role in antibacterial properties. Researchers have explored its potential as an antibacterial agent against multidrug-resistant pathogens. By modifying the triazole moiety, scientists aim to develop novel antibacterial drugs that combat bacterial infections effectively .
Antifungal Potential
Triazole derivatives, including those containing the trifluoromethyl group, exhibit antifungal activity. Commercially available drugs like fluconazole and voriconazole belong to this class. Their ability to inhibit fungal growth makes them valuable in treating fungal infections .
Antioxidant Properties
The trifluoromethyl-substituted triazole analogues have shown promising antioxidant potential. These compounds scavenge free radicals, protecting cells from oxidative damage. Further research aims to harness their antioxidant effects for therapeutic applications .
Antiviral Applications
The triazole scaffold, including the trifluoromethyl variant, has been investigated for antiviral activity. Scientists explore its interactions with viral enzymes and receptors. While specific compounds are yet to be developed, the triazole backbone remains a focal point in antiviral drug design .
Antidepressant Effects
Interestingly, CF3 SePB , a compound related to the triazole family, has demonstrated antidepressant-like effects in animal studies. It interacts with serotonergic and noradrenergic systems, potentially influencing mood regulation .
Other Therapeutic Areas
Beyond the mentioned applications, researchers continue to explore the trifluoromethyl-substituted triazole’s potential in areas such as anti-inflammatory , analgesic , antiepileptic , and antihypertensive treatments. These diverse applications highlight the compound’s versatility and warrant further investigation .
Mechanism of Action
Target of Action
The primary target of 1-(3-{[3-(Trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazol-5-yl)piperazine is the Protein kinase R (PKR)-like endoplasmic reticulum kinase (PERK) . PERK is activated in response to a variety of endoplasmic reticulum stresses implicated in numerous disease states .
Mode of Action
The compound interacts with its target, PERK, and inhibits its activation . This interaction results in changes in the cellular response to endoplasmic reticulum stress, potentially altering disease progression .
Biochemical Pathways
The compound affects the PERK pathway, which is part of the unfolded protein response (UPR). The UPR is activated in response to endoplasmic reticulum stress, and PERK activation is one of its key components. By inhibiting PERK, the compound can modulate the UPR and potentially affect downstream effects such as protein synthesis and cell survival .
Result of Action
The inhibition of PERK activation by the compound can result in the modulation of the UPR. This can lead to changes in cell survival and protein synthesis, potentially impacting disease progression . In a study, it was found that the compound inhibits the growth of a human tumor xenograft in mice .
properties
IUPAC Name |
5-piperazin-1-yl-3-[[3-(trifluoromethyl)phenyl]methyl]-1,2,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F3N4S/c15-14(16,17)11-3-1-2-10(8-11)9-12-19-13(22-20-12)21-6-4-18-5-7-21/h1-3,8,18H,4-7,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFMKKHIEOZZLIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC(=NS2)CC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F3N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-{[3-(Trifluoromethyl)phenyl]methyl}-1,2,4-thiadiazol-5-yl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.